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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135

Morwet EFW: A Comprehensive Technical
Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical
characteristics of Morwet EFW, a widely utilized wetting agent and dispersant. The following
sections present its core properties, composition, and relevant safety and ecological data,
structured for clarity and ease of comparison. This information is crucial for formulation
development, scientific research, and ensuring safe handling and environmental compliance.

Core Physical and Chemical Properties

Morwet EFW is a tan-colored powder with a characteristic mild, acrid sulfonate odor.[1] It is
chemically stable under normal storage conditions and functions as an anionic surfactant.[1][2]
[3][4] A key characteristic of Morwet EFW is its fast-wetting action, which aids in the
disintegration of particles in various formulations.[5] The product is noted to be highly
hydroscopic and should be stored in a dry, well-ventilated area in its original unopened
container to prevent moisture absorption.[6]

The quantitative physical and chemical properties of Morwet EFW are summarized in the table
below for easy reference and comparison.
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Property Value Notes

Physical State Powder, Solid At 25°C[1][4][6]

Color Tan [1]

Odor Stinging, Mild Acrid Sulfonate [11[2]

oH 25100 In a 5% aqueous solution[1][2]
[6]

Active Content >95.0% [6][7]

Moisture Content <2.0% [1][6]

Salt Content <2.5% [6]

Solubility in Water Soluble [1]

Boiling Point Decomposes [1]

Melting Point No data available [1][2]

Viscosity Not applicable [2]

Dust Explosion Class Stl [2]

Dust Deflagration Index (Kst) 97 m.b/s [2]

Chemical Composition

Morwet EFW is a blend of anionic surfactants.[4][8] The primary hazardous components

identified in safety data sheets are:

Chemical Name

CAS Number

Concentration (%)

Aromatic hydrocarbons, C10-

13, reaction products with

1258274-08-6 >70-<90
branched nonene, sulfonated,
sodium salts
Sodium dioctyl

577-11-7 >10-<20

sulphosuccinate
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Source: Safety Data Sheet[2]

This composition, primarily a sodium alkyl naphthalene sulfonate blend, is central to its function
as a high-performance wetting agent.[3][5][6][9]

Functional Characteristics

The chemical nature of Morwet EFW imparts several key functionalities that are critical in
various applications, particularly in agrochemical formulations such as wettable powders (WP),
water-dispersible granules (WDG), and suspension concentrates (SC).[5][7]

Its primary functions include:

o Wetting Agent: Morwet EFW is recognized for its outstanding and rapid wetting
performance.[3][5]

o Dispersant: It aids in the uniform suspension of active ingredients.[4][7][10]

o Surfactant (Anionic): This is its core chemical family, defining its surface-active properties.[3]
[4][10]

The logical relationship between its composition and its functional and physical properties is
illustrated in the diagram below.
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Chemical Composition
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Logical relationship of Morwet EFW's composition and properties.
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Experimental Protocols

Detailed experimental protocols for determining the physical and chemical characteristics listed
in the product data sheets are not publicly available in the reviewed documentation. The data
presented are typically based on internal measurements or derived from scientific literature.[6]
Standardized methods, such as those from ASTM International or ISO, are likely employed for
properties like pH and moisture content, but the specific methodologies are not cited in the
available documents.

Safety and Ecotoxicity
Safety:

Morwet EFW is classified as a hazardous substance. It can cause skin irritation and serious
eye damage.[2][11] Ingestion may be harmful.[2] The powder form presents a risk of dust
explosion, and appropriate exhaust ventilation should be used where dust is formed.[2]
Personal protective equipment, including gloves, eye protection, and respiratory protection (half
mask with a particle filter P2), is recommended when handling the product.[2]

Ecotoxicity:

Morwet EFW is considered harmful to aquatic life.[2] The following toxicity data has been
reported:

 Toxicity to fish (Danio rerio): LC50: > 10 - 100 mg/I (96 h)[2]

 Toxicity to daphnia and other aquatic invertebrates (Daphnia magna): EC50: > 1 - 10 mg/I
(48 h)[2]

 Toxicity to algae (Desmodesmus subspicatus): EC50: > 10 - 100 mg/l (72 h)[2]

It is advised to prevent the material from entering drains or water courses.[2] Bioaccumulation
is considered unlikely.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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